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Compound of Interest

Compound Name: Lead(2+) neoundecanoate

Cat. No.: B15177744

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety data for lead
neodecanoate. The information is compiled and presented to be a critical resource for
researchers, scientists, and professionals in drug development who may handle or be exposed
to this substance. This document summarizes key physicochemical properties, toxicological
data, occupational exposure limits, and safe handling procedures.

Physicochemical Properties

Understanding the physical and chemical characteristics of lead neodecanoate is fundamental
to its safe handling and use in a laboratory or industrial setting. The following table summarizes
these key properties.
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Property Value Source
CAS Number 27253-28-7 [1][2][3]
Molecular Formula C20H3804Pb [4115][6]
Molecular Weight 549.71 g/mol [1]
Appearance Amber to brown liquid [2][5]
Density 1.11 g/cm3 [1][3]

N ) 150 °C (initial, as a 60%
Boiling Point o [11[3]1[5]
solution in naphtha)

Flash Point 40 °C - 48 °C [11[4115]

Solubility Insoluble in water [5]

Toxicological Information

Lead neodecanoate is a lead compound and shares the toxicological profile of other organic
lead substances. Lead is a cumulative poison, and chronic exposure can lead to severe health
effects.[5] The primary routes of exposure are inhalation, ingestion, and skin/eye contact.[7][8]

Acute Effects:
o Eye Contact: Can cause immediate or delayed severe eye irritation.[5]

» Skin Contact: May produce irritation or contact dermatitis, which can be delayed for several
hours.[5]

 Inhalation: May irritate the respiratory tract.[5] Volatile compounds of lead should be handled
with extreme caution.[5]

 Ingestion: Harmful if swallowed.[9] Symptoms of acute lead toxicity include headache,
fatigue, abdominal pain, loss of appetite, muscular aches and weakness, sleep disturbances,
and irritability.[10]

Chronic Effects:
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e Exposure to dust or fumes of organic lead compounds is known to cause toxic effects.[5]
Lead is a cumulative poison.[5]

e Nervous System: Lead may damage the nervous system, with potential for encephalopathy.
[71[10][11]

o Kidney: Exposure may cause kidney damage.[7][10][11]
¢ Blood: Can lead to anemia.[2][11]

o Reproductive Toxicity: May damage fertility or the unborn child.[9][12] Lead and its
compounds have shown developmental and reproductive toxicity in both males and females.
[13]

o Carcinogenicity: Lead is classified as a probable or anticipated human carcinogen by various
agencies.[2][12] The International Agency for Research on Cancer (IARC) classifies lead as
a Group 2A carcinogen, indicating it is probably carcinogenic to humans.[10]

While specific LD50 and LC50 values for lead neodecanoate were not consistently found
across the searched literature, the toxicity of lead compounds, in general, is well-established.

Occupational Exposure Limits

To minimize the risk of adverse health effects from occupational exposure, several regulatory
bodies have established exposure limits for lead.
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Regulatory Body Exposure Limit (as Pb) Details
8-hour time-weighted average
OSHA (PEL) 0.05 mg/m3
(TWA)[2][11][14]
NIOSH (REL) 0.05 mg/m?3 10-hour TWA[7][11][14]
ACGIH (TLV) 0.05 mg/m3 8-hour TWA[2][11]
8-hour TWA. Exceeding this
level requires specific
OSHA Action Level 30 pg/ms3 compliance activities such as

blood lead monitoring and air

monitoring.[14]

Experimental Protocols

Detailed experimental protocols for the toxicological studies of lead neodecanoate are not
publicly available in the referenced safety data sheets and chemical databases. These studies
are typically conducted by manufacturers and submitted to regulatory agencies for
classification and labeling purposes. For detailed methodologies, researchers should refer to
peer-reviewed toxicological literature or contact the manufacturer directly.

Safe Handling and Personal Protective Equipment
(PPE)

A multi-layered approach to safety is crucial when handling lead neodecanoate. This includes
engineering controls, administrative controls, and personal protective equipment.

Engineering Controls

» All manipulations of lead neodecanoate that could generate aerosols, vapors, or dust should
be conducted in a properly functioning chemical fume hood.[13][15]

e Local exhaust ventilation is required.[5]

e An eyewash station and emergency shower should be readily available.[5]
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Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical worker's goggles are required.[5] Do not wear contact
lenses.[5] A face shield may also be necessary.[15]

e Hand Protection: Wear rubber, neoprene, or nitrile gloves.[5][11]

» Respiratory Protection: If exposure is likely to exceed the TLV, a NIOSH-approved dust and
mist respirator is necessary.[5] The type of respirator will depend on the concentration of
lead in the air.[7][11]

o Skin and Body Protection: A flame-resistant laboratory coat should be worn.[15] Coveralls,
such as DuPont Tyvek®, are also recommended.[11] Launder contaminated clothing before

reuse.[5]

The following diagram illustrates a recommended workflow for safely handling lead
neodecanoate in a laboratory setting.
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Safe Handling Workflow for Lead Neodecanoate

First Aid Measures
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In the event of exposure to lead neodecanoate, immediate action is critical.

» Eyes: Immediately flush eyes with flowing water for at least 15 minutes.[5] Get medical
attention.[5]

e Skin: Flush with water, then wash with soap and water.[5]

 Inhalation: Move the exposed individual to fresh air.[5] Administer oxygen if needed.[5] Call a
physician.[5]

 Ingestion: Never give fluids or induce vomiting if the patient is unconscious or having
convulsions.[5] Get immediate medical attention.[5]

The following decision tree outlines the appropriate first aid response to an exposure event.

Eye Contact? Skin Contact? Inhalation? Ingestion?

Move to fresh air.
Administer oxygen if needed.
Call a physician.

Flush eyes with water for 15 min. Flush with water, then wash

Do NOT induce vomiting.

Seek medical attention. with soap and water. Seek immediate medical attention.

Click to download full resolution via product page

First Aid Decision Tree for Lead Neodecanoate Exposure

Spill and Disposal Procedures

Spills of lead neodecanoate must be handled promptly and carefully to prevent environmental
contamination and further exposure.

o Spill Response: Eliminate all ignition sources.[5] Use an oil absorbent material to contain and
collect the spill.[5] Transfer the absorbed material to a suitable container for disposal.[5]
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» Disposal: Dispose of as solid waste in accordance with all federal, state, and local chemical
pollution control regulations.[5] May be hazardous to aquatic life if released into open waters.

[5]

Storage and Stability

» Storage: Store in sealed containers.[5]

o Stability: The material is stable but decomposes slowly in contact with air through reaction
with water and carbon dioxide.[5]

e Hazardous Decomposition Products: Upon decomposition, it can produce organic acid
vapors and lead oxide fumes.[5]

This guide is intended to provide a comprehensive overview of the health and safety data for
lead neodecanoate for a scientific audience. It is not a substitute for a thorough review of the
Safety Data Sheet (SDS) provided by the manufacturer and adherence to all institutional safety
protocols. Always consult with your institution's environmental health and safety department for
specific guidance on handling hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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